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Compound of Interest

Compound Name: Jatrophane 3

Cat. No.: B15589868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

jatrophane diterpenes, specifically using jatrophone as a representative compound, to induce

apoptosis in cancer cells. Jatrophone has demonstrated significant cytotoxic and pro-apoptotic

effects, particularly in drug-resistant cancer cell lines.

Introduction
Jatrophane diterpenes are a class of natural compounds found in various Jatropha and

Euphorbia species.[1] They have garnered interest in oncology research due to their potent

anti-cancer properties, including the ability to overcome multidrug resistance (MDR).[2]

Jatrophone, a macrocyclic jatrophane diterpene, induces apoptosis in cancer cells by targeting

key survival pathways, such as the PI3K/Akt/NF-κB signaling cascade.[1][3] This document

outlines the methodologies to study the apoptotic effects of jatrophone, presenting quantitative

data and detailed experimental protocols.

Data Presentation
The following tables summarize the quantitative data on the effects of jatrophone on

doxorubicin-resistant breast cancer cells (MCF-7/ADR).

Table 1: Cytotoxicity of Jatrophone on MCF-7/ADR Cells
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Parameter Value Reference

IC50 (48h) 1.8 µM [1][3]

Table 2: Effect of Jatrophone (1.8 µM, 48h) on Cell Cycle Distribution in MCF-7/ADR Cells

Cell Cycle Phase Control (%)
Jatrophone-treated
(%)

Reference

G0/G1 46.21 ± 2.7 34.83 ± 1.9 [1]

S 24.83 ± 2.01 30.17 ± 1.95 [1]

G2/M 28.96 ± 2.4 34.99 ± 1.8 [1]

Table 3: Apoptosis Induction by Jatrophone (1.8 µM, 48h) in MCF-7/ADR Cells

Cell Population Percentage (%) Reference

Early Apoptosis ~30 [1]

Late Apoptosis ~22 [1]

Total Apoptotic Cells ~52 [1]

Signaling Pathway
Jatrophone induces apoptosis primarily through the inhibition of the PI3K/Akt/NF-κB signaling

pathway. This pathway is crucial for cell survival, proliferation, and resistance to apoptosis. By

downregulating the expression of PI3K, Akt, and NF-κB, jatrophone promotes the expression of

pro-apoptotic proteins and leads to programmed cell death.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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